Cas no 590354-68-0 (4-Allyl-5-(2,5-dimethylphenoxy)methyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-Allyl-5-(2,5-dimethylphenoxy)methyl-4H-1,2,4-triazole-3-thiol
• CAS No: 590354-68-0
• MF: C₁₄H₁₇N₃OS
• MW: 275.36928153038
• MDL: MFCD03945831
• CID: 871934
• Update Time: 2026-04-29

4-Allyl-5-(2,5-dimethylphenoxy)methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Allyl-5-((2,5-dimethylphenoxy)methyl)-4H-1,2,4-triazole-3-thiol
• 3-[(2,5-dimethylphenoxy)methyl]-4-prop-2-enyl-1H-1,2,4-triazole-5-thione
• 4-Allyl-5-[(2,5-dimethylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol
• 5-[(2,5-dimethylphenoxy)methyl]-4-prop-2-en-1-yl-2,4-dihydro-3H-1,2,4-triazole-3-thione
• 5-[(2,5-dimethylphenoxy)methyl]-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
• AC1MKUQ3
• CTK5J4558
• CTK8F5633
• MolPort-001-576-756
• Oprea1_347454
• 4-Allyl-5-(2,5-dimethylphenoxy)methyl-4H-1,2,4-triazole-3-thiol

• MDL： MFCD03945831
• Inchi： InChI=1S/C14H17N3OS/c1-4-7-17-13(15-16-14(17)19)9-18-12-8-10(2)5-6-11(12)3/h4-6,8H,1,7,9H2,2-3H3,(H,16,19)
• InChI Key： OWWUMHLFMGHBCB-UHFFFAOYSA-N
• SMILES： C=CCN1C(=NN=C1S)COC2=C(C)C=CC(=C2)C

Computed Properties

• Exact Mass: 275.10900
• Monoisotopic Mass: 275.109
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.17
• Boiling Point: 383.2°C at 760 mmHg
• Flash Point: 185.6°C
• Refractive Index: 1.601
• PSA: 78.74000
• LogP: 2.94860

4-Allyl-5-(2,5-dimethylphenoxy)methyl-4H-1,2,4-triazole-3-thiol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT